Cas no 306735-64-8 (4-(3,4-Dimethoxyphenyl)-1,4-dihydro-1,3,5triazino1,2-abenzimidazol-2-amine)

• Product Name: 4-(3,4-Dimethoxyphenyl)-1,4-dihydro-1,3,5triazino1,2-abenzimidazol-2-amine
• CAS No: 306735-64-8
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• MDL: MFCD05839586
• CID: 4712410
• Update Time: 2023-11-22

4-(3,4-Dimethoxyphenyl)-1,4-dihydro-1,3,5triazino1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(3,4-dimethoxyphenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-(3,4-Dimethoxyphenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
• 4-(3,4-Dimethoxyphenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• STK291615
• SBB083343
• STK203102
• R8852
• 4-(3,4-Dimethoxyphenyl)-1,4-dihydro-1,3,5triazino1,2-abenzimidazol-2-amine

• MDL： MFCD05839586
• Inchi： 1S/C17H17N5O2/c1-23-13-8-7-10(9-14(13)24-2)15-20-16(18)21-17-19-11-5-3-4-6-12(11)22(15)17/h3-9,15H,1-2H3,(H3,18,19,20,21)
• InChI Key： IJYBPRVKTGYSGW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1N=C(N)NC2=NC3C=CC=CC=3N12)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 488
• Topological Polar Surface Area: 86.7

4-(3,4-Dimethoxyphenyl)-1,4-dihydro-1,3,5triazino1,2-abenzimidazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes